Cas no 1361487-39-9 (2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361487-39-9
• MF: C₁₃H₁₀Cl₃NO
• MW: 302.583600521088
• CID: 4969325
• Update Time: 2025-10-18

2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3NO/c1-2-18-11-6-3-8(7-17-11)9-4-5-10(14)13(16)12(9)15/h3-7H,2H2,1H3
• InChI Key： FRICHCQYVNERGM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=CC=1)OCC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine

Introduction to 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361487-39-9)

2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine, with the CAS number 1361487-39-9, is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with an ethoxy group and a 2,3,4-trichlorophenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various applications.

The molecular formula of 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine is C₁₄H₉Cl₃N₁O₁, and its molecular weight is approximately 308.57 g/mol. The compound's structure can be visualized as a pyridine ring with an ethoxy group attached at the 2-position and a 2,3,4-trichlorophenyl group at the 5-position. This arrangement provides a rigid and planar structure that can interact with various biological targets.

In recent years, 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine has been studied for its potential biological activities. Research has shown that this compound exhibits significant antimicrobial, antifungal, and antiviral properties. These activities are attributed to the presence of the chlorinated phenyl group and the pyridine ring, which can disrupt microbial cell membranes and inhibit viral replication.

Beyond its antimicrobial properties, 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine has also been investigated for its potential as a lead compound in drug discovery. Studies have demonstrated that this compound can modulate various biological pathways, including those involved in inflammation and cancer. For instance, it has been shown to inhibit the activity of certain enzymes involved in the inflammatory response and to induce apoptosis in cancer cells.

The synthesis of 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-chloro-5-bromopyridine with 2,3,4-trichlorophenol followed by alkylation with ethyl iodide. This synthetic pathway allows for the efficient production of the compound in high yields and purity.

In terms of its physical properties, 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine is a solid at room temperature with a melting point ranging from 80 to 85°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various experimental setups and formulations.

The safety profile of 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine has been evaluated through several toxicity studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations may cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, 2-Ethoxy-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361487-39-9) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or as a lead compound for drug discovery.